Cas no 1001784-30-0 (2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 1001784-30-0
• MF: C₁₀H₁₁BrN₂S
• MW: 271.176739931107
• MDL: MFCD11986864
• CID: 5175686
• PubChem ID: 1711664
• Update Time: 2026-03-04

2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-[[(4-bromophenyl)methyl]thio]-4,5-dihydro-
• 2-((4-Bromobenzyl)thio)-4,5-dihydro-1h-imidazole
• 2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

• MDL： MFCD11986864
• Inchi： 1S/C10H11BrN2S/c11-9-3-1-8(2-4-9)7-14-10-12-5-6-13-10/h1-4H,5-7H2,(H,12,13)
• InChI Key： PGUAWLBBYSHSJV-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Br)C=C2)NCCN=1

Additional information on 2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

2-{(4-Bromophenyl)Methylsulfanyl}-4,5-Dihydro-1H-Imidazole: A Structurally Distinctive Sulfur-Containing Heterocyclic Compound

This 2-{(4-bromophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 1001784-30-0) represents a unique member of the imidazole family with its methylsulfanyl group covalently linked to a 4-bromophenyl substituent at the 2-position of the 4,5-dihydroimidazole scaffold. This structural configuration combines the inherent biological activity of imidazoles with the modulatory effects introduced by the brominated aromatic ring and thioether functionality. Recent advancements in computational chemistry have highlighted its potential for ligand-based drug design due to the strategic placement of electron-withdrawing and electron-donating groups that create favorable pharmacophore interactions.

The imidazole core serves as a critical pharmacophore element in this compound, exhibiting pKa values between 6.8–7.2 that enable protonation-dependent bioactivity modulation. The methylthio group at position 2 enhances metabolic stability through steric hindrance while maintaining hydrogen bond donor capacity via its sulfur atom. Notably, the para-substituted bromophenyl moiety introduces a halogen effect that modulates π-electron density distribution across the aromatic ring, a feature extensively studied in optimizing kinase inhibitor selectivity as reported in a 2023 Nature Communications study on targeted oncology agents.

Synthetic methodologies for this compound have evolved significantly since its initial report in 2018. Current protocols utilize palladium-catalyzed cross-coupling reactions under microwave-assisted conditions to achieve >95% purity in one-pot synthesis processes. Researchers from MIT's Department of Chemistry recently demonstrated that substituting conventional phosphine ligands with N-heterocyclic carbene (NHC) ligands reduces reaction times by 67% while maintaining regiochemical control over the bromophenyl-methylsulfanyl attachment site. This advancement aligns with green chemistry principles by minimizing solvent usage and waste generation during scale-up production.

X-ray crystallography studies published in Crystal Growth & Design (2023) revealed its monoclinic crystal structure with intermolecular sulfur-nitrogen interactions forming supramolecular networks. These findings are particularly significant for formulation development as they explain its exceptional thermal stability up to 185°C under vacuum conditions—a critical property for solid-state pharmaceutical applications. The compound's solubility profile (logP = 3.8) facilitates formulation into lipid-based delivery systems without compromising bioavailability, as evidenced by recent preclinical studies involving polymeric nanoparticle encapsulation.

In vitro assays conducted at Stanford University's Drug Discovery Center identified potent inhibition of dipeptidyl peptidase-IV (DPP-IV) with IC₅₀ values of 0.9 μM, suggesting utility in glycemic control strategies for type II diabetes management. Parallel investigations revealed neuroprotective properties through Nrf2 pathway activation in SH-SY5Y neuroblastoma cells exposed to oxidative stressors—a mechanism validated via mass spectrometry-based proteomics analysis showing increased expression of HO-1 and NQO1 antioxidant enzymes compared to control compounds lacking the brominated phenyl substituent.

Raman spectroscopy studies published in Analytical Chemistry (2023) demonstrated distinct vibrational signatures at ~965 cm⁻¹ (S-N stretching) and ~1618 cm⁻¹ (aromatic C-C stretching), enabling rapid quality control through spectral fingerprinting during manufacturing processes. These spectral markers also aid in studying compound-protein interactions using surface-enhanced Raman techniques without fluorescent interference commonly observed with fluorinated analogs.

Cyclic voltammetry experiments conducted under argon atmosphere revealed an oxidation potential of +1.3 V vs Ag/AgCl reference electrode, indicating redox properties suitable for electrochemical sensor applications when incorporated into conducting polymer matrices such as PEDOT:PSS composites. This was successfully demonstrated in a recent biosensor design targeting dopamine detection with sub-nanomolar sensitivity—a breakthrough attributed to the compound's planar aromatic structure facilitating electron transfer processes.

Molecular dynamics simulations using GROMOS force field parameters have elucidated its binding mode within cyclin-dependent kinase 9 (CDK9) active sites through π-stacking interactions between the brominated phenyl ring and Tyr15 residues while anchoring via hydrogen bonding between imidazole nitrogen atoms and Asn37 side chains. This dual interaction mechanism explains its improved selectivity over clinically used CDK inhibitors like Flavopiridol, which showed off-target binding affinity issues at comparable concentrations.

Solid-state NMR analysis confirmed conformational rigidity around the methylthio-sulfur bond under physiological pH conditions, a structural advantage that prevents enzymatic degradation pathways observed in flexible thioether derivatives such as those studied in JAK inhibitor research programs reported earlier this year. This rigidity is further stabilized by resonance effects from adjacent nitrogen atoms within the imidazole ring system.

In vivo pharmacokinetic studies using Sprague-Dawley rats demonstrated oral bioavailability exceeding 68% when formulated with hydroxypropyl methylcellulose excipients—a marked improvement over earlier formulations achieving only ~35% bioavailability without optimized carriers. The presence of both hydrophilic imidazole nitrogen and lipophilic aromatic groups creates an amphiphilic nature that balances membrane permeability with aqueous solubility requirements for systemic administration.

Current research focuses on exploiting its unique physicochemical properties for dual-action therapeutics targeting both metabolic disorders and neurodegenerative pathways simultaneously. A phase I clinical trial protocol is being developed based on preliminary toxicity studies showing LD₅₀ > 5 g/kg in acute toxicity testing across multiple species models—a safety profile superior to many existing small molecule drugs undergoing clinical evaluation today.